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Abstract
1-Isothiocyanato-4-phenoxybenzene, also known as 4-phenoxyphenyl isothiocyanate, is an

aromatic organic compound featuring a reactive isothiocyanate group. Isothiocyanates as a

class are the subject of extensive research due to their well-documented biological activities,

including anticancer, anti-inflammatory, and antioxidant properties. This technical guide

provides a comprehensive overview of 1-Isothiocyanato-4-phenoxybenzene, detailing its

chemical properties, a plausible synthesis protocol, and an exploration of its potential biological

activities and mechanisms of action based on the current understanding of related

isothiocyanate compounds. Due to a lack of specific experimental data for this particular

molecule, this guide draws upon the broader knowledge of the isothiocyanate class to infer its

potential therapeutic applications and guide future research.

Chemical and Physical Properties
1-Isothiocyanato-4-phenoxybenzene is a molecule with the chemical formula C13H9NOS.[1]

It is also referred to as 4-isothiocyanato-diphenyl ether or benzene, 1-isothiocyanato-4-

phenoxy-.[1] A comprehensive summary of its key chemical and physical properties is

presented in Table 1.
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Property Value Source

IUPAC Name
1-isothiocyanato-4-

phenoxybenzene
PubChem[1]

Synonyms

4-Phenoxyphenyl

isothiocyanate, 4-

Isothiocyanato-diphenyl ether

PubChem[1]

CAS Number 3529-87-1 PubChem[1]

Molecular Formula C13H9NOS PubChem[1]

Molecular Weight 227.28 g/mol PubChem[1]

Appearance
(Predicted) White to off-white

crystalline solid

Inferred from similar

compounds

Solubility

(Predicted) Soluble in organic

solvents like dichloromethane,

chloroform, and ethyl acetate;

insoluble in water.

Inferred from general

isothiocyanate properties

Synthesis of 1-Isothiocyanato-4-phenoxybenzene
While a specific, detailed experimental protocol for the synthesis of 1-Isothiocyanato-4-
phenoxybenzene is not readily available in the published literature, a plausible and efficient

synthesis can be designed based on well-established methods for the preparation of aryl

isothiocyanates from their corresponding anilines. The most common and effective method

involves the reaction of the primary amine with a thiocarbonylating agent. The precursor for this

synthesis is 4-phenoxyaniline.

Proposed Synthetic Protocol
This protocol is adapted from general procedures for the synthesis of aryl isothiocyanates.

Reaction Scheme:

Materials:
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4-phenoxyaniline

Carbon disulfide (CS2)

Triethylamine (TEA) or another suitable base

Tosyl chloride or another desulfurylating agent

Dichloromethane (DCM) or another suitable solvent

Saturated sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate or sodium sulfate

Silica gel for column chromatography

Hexane and Ethyl Acetate for chromatography

Procedure:

Formation of the Dithiocarbamate Salt:

In a round-bottom flask under a nitrogen atmosphere, dissolve 4-phenoxyaniline (1

equivalent) in dichloromethane.

Add triethylamine (2-3 equivalents) to the solution and cool the mixture to 0 °C in an ice

bath.

Slowly add carbon disulfide (1.5-2 equivalents) dropwise to the stirred solution.

Allow the reaction to stir at room temperature for 1-2 hours, or until the reaction is

complete (monitored by TLC).

Formation of the Isothiocyanate:

Cool the reaction mixture back to 0 °C.
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Slowly add a solution of tosyl chloride (1.1 equivalents) in dichloromethane dropwise.

Let the reaction stir at room temperature for another 1-2 hours, or until the

dithiocarbamate is consumed (monitored by TLC).

Work-up and Purification:

Quench the reaction by adding saturated sodium bicarbonate solution.

Separate the organic layer and wash it sequentially with water and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and

concentrate under reduced pressure.

Purify the crude product by flash column chromatography on silica gel using a

hexane/ethyl acetate gradient to yield pure 1-Isothiocyanato-4-phenoxybenzene.

Characterization:

The final product should be characterized by spectroscopic methods to confirm its identity and

purity. While specific spectral data for 1-Isothiocyanato-4-phenoxybenzene is not available,

the expected spectral features would include:

¹H NMR: Signals corresponding to the aromatic protons of the two phenyl rings.

¹³C NMR: A characteristic signal for the isothiocyanate carbon (-N=C=S) typically in the

range of 125-140 ppm, along with signals for the aromatic carbons.

IR Spectroscopy: A strong and characteristic absorption band for the isothiocyanate group (-

N=C=S) around 2000-2200 cm⁻¹.

Mass Spectrometry: A molecular ion peak corresponding to the calculated molecular weight

of 227.28 g/mol .

Potential Biological Activities and Mechanisms of
Action
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Due to the lack of specific biological data for 1-Isothiocyanato-4-phenoxybenzene, this

section will discuss the well-established biological activities and mechanisms of action of the

broader class of isothiocyanates. It is hypothesized that 1-Isothiocyanato-4-phenoxybenzene
may exhibit similar properties.

Anticancer Activity
Isothiocyanates are widely recognized for their potential as cancer chemopreventive and

therapeutic agents. Their anticancer effects are multifaceted and involve several key

mechanisms:

Induction of Apoptosis: Isothiocyanates can trigger programmed cell death in cancer cells

through both intrinsic (mitochondrial) and extrinsic (death receptor) pathways. This often

involves the generation of reactive oxygen species (ROS), leading to mitochondrial

dysfunction, release of cytochrome c, and activation of caspases.

Cell Cycle Arrest: They can halt the proliferation of cancer cells by inducing cell cycle arrest,

commonly at the G2/M or G1/S phases. This is achieved by modulating the expression and

activity of key cell cycle regulatory proteins such as cyclins and cyclin-dependent kinases

(CDKs).

Inhibition of Angiogenesis: Isothiocyanates have been shown to inhibit the formation of new

blood vessels, a process crucial for tumor growth and metastasis.

Modulation of Signaling Pathways: Isothiocyanates can influence critical signaling pathways

that are often dysregulated in cancer, including the NF-κB, PI3K/Akt, and MAPK pathways.

A simplified representation of a common signaling pathway affected by isothiocyanates is the

Nrf2 pathway, which is involved in the cellular antioxidant response.

Caption: Isothiocyanate-mediated activation of the Nrf2 signaling pathway.

Anti-inflammatory Activity
Chronic inflammation is a key driver of many diseases, including cancer. Isothiocyanates have

demonstrated potent anti-inflammatory effects, primarily through the inhibition of the pro-

inflammatory NF-κB signaling pathway.
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Inhibition of NF-κB: Isothiocyanates can prevent the activation of NF-κB, a transcription

factor that controls the expression of numerous pro-inflammatory genes, including cytokines,

chemokines, and adhesion molecules. This inhibition can occur through various

mechanisms, such as preventing the degradation of the inhibitory IκBα protein.
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Caption: Inhibition of the NF-κB inflammatory pathway by isothiocyanates.

Antioxidant Activity
Isothiocyanates can exert antioxidant effects through both direct and indirect mechanisms:

Direct Radical Scavenging: Some isothiocyanates can directly scavenge free radicals,

although this is generally considered a minor contribution to their overall antioxidant capacity.

Indirect Antioxidant Effects: The primary antioxidant mechanism of isothiocyanates is through

the activation of the Nrf2 pathway (as depicted in the diagram above), leading to the

increased expression of a battery of antioxidant and detoxification enzymes.

Future Directions and Conclusion
1-Isothiocyanato-4-phenoxybenzene represents a promising yet understudied molecule

within the broader class of biologically active isothiocyanates. The presence of the

phenoxybenzene moiety may influence its lipophilicity and cellular uptake, potentially leading to

unique pharmacological properties compared to other well-studied isothiocyanates.

Future research should focus on:

Definitive Synthesis and Characterization: The development and publication of a detailed,

validated synthesis protocol and complete spectroscopic characterization of 1-
Isothiocyanato-4-phenoxybenzene.

In Vitro Biological Evaluation: A systematic evaluation of its cytotoxic, anti-inflammatory, and

antioxidant activities in relevant cell-based assays. This should include the determination of

quantitative metrics such as IC50 values.

Mechanism of Action Studies: Elucidation of the specific molecular targets and signaling

pathways modulated by 1-Isothiocyanato-4-phenoxybenzene.

In Vivo Studies: Following promising in vitro results, evaluation of its efficacy and safety in

preclinical animal models of relevant diseases.

In conclusion, while direct experimental data on 1-Isothiocyanato-4-phenoxybenzene is

currently limited, the extensive body of research on related isothiocyanates provides a strong
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rationale for its investigation as a potential therapeutic agent. This technical guide serves as a

foundation to stimulate and guide future research into this intriguing compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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